The purpose of our research was to examine how dress and textile collections or museums have explicitly and implicitly conveyed solidarity with social-justice efforts. This includes how institution...

Facemasks have become requisite amid the COVID-19 pandemic. We explore facemasking behaviors, preferences, and attitudes among emerging adults, a “distinct period demographically” within the lifespan. Public opinion polls conducted in May 2020 found that emerging adults were the least compliant when compared to other demographic groups. To understand why, we developed a survey instrument that was administered to a demographically representative quota sample of 1,005 participants. Demographic comparisons revealed that behaviors and attitudes differed significantly by political beliefs, gender, living situation, and race. An exploratory factor analysis revealed six underlying variables: (a) facemask avoidance; (b) concerned adherence (c) vexed faultfinding; (d) statement making; (e) fashion enthusiasm; and (f) hygiene adherence. All factors varied significantly by political affiliation, and in some cases by gender, race, living situation, location, and work/education status. Significant correlations were present between all factors except fashion enthusiasm and vexed faultfinding.

The purpose of this study is to understand fashion consumers’ channel switching to online stores during the COVID-19. We proposed an extended theory of planned behavior by incorporating protection motivation theory. The results showed that consumer assessments of perceived severity and altruistic fear of COVID-19 and response efficacy and self-efficacy of channel switching increased their beliefs (i.e., attitude, perceived behavior control, subjective norm) and intentions to switch shopping channels to online. We also found that the age (young vs. old) moderated the effects of response efficacy and self-efficacy on perceived behavior control, perceived severity on subjective norm, perceived behavior control on channel switching intentions, and channel switching intention on actual switching behavior. The findings provide fashion retailers and the society with a better understanding about fashion consumers’ shopping channel switching under the pandemic.

In this study, we evaluated the feasibility of using the virtual fit pressure map in a clothing-specific CAD program to predict pressures applied by sports compression garments by analyzing pressure prediction accuracy and process practicability. In wearer trials with whole-body compression sportswear, we measured in vivo pressures and compared them to virtual pressures recorded from the virtual fit pressure maps of the garments fitted to 13 participants’ body scan avatars. No clear correlations between virtual and in vivo pressures were identified and problems in the virtual fit process became apparent. The CAD software currently lacks a link to physical fabric, seam and component properties, which inhibits its use for predictions in new product development. By considering all simulation settings and assessing the numerical pressure prediction capability of a clothing-specific CAD program, this research provides a step forward in assessing the limitations of virtual fit for technical product development.

Nowadays, more fashion companies have started to adopt various sustainability practices and communicate these practices through their annual public CSR reports. In this study, we aim to provide a holistic perspective of fashion companies’ sustainable development and investigate the sustainability practices of global fashion companies. A total of 181 CSR reports from 29 fashion companies were collected. A Dictionary approach text classification method, combined with Latent Dirichlet Allocation (LDA), a computer-assisted topic modeling algorithm, was implemented to detect and summarize the themes and keywords of detailed practices disclosed in CSR reports. The findings identified 12 main sustainability practices themes based on the triple bottom line theory and the moral responsibility of corporate sustainability theory. In general, waste management and human rights are the most frequently mentioned themes. The findings also suggest that global fashion companies adopted different sustainability strategies based on their product categories and competitive advantages.

The COVID-19 pandemic has created lots of uncertainties that force clothing and textile (C&T) companies to question their current practices and make urgent changes to navigate their future. Given that this period represents an unprecedented market situation with almost no prior research on how an industry can recover from such a crisis and reshape its value chain, this study aims to present new possibilities with C&T value chain by evaluating specific industry responses. The global value chain framework and resource-based theory of the firm were used as the theoretical framework in this study. Based on case study analysis and extensive literature review, this study develops a conceptual model illustrating the connections among various value chain segments in C&T that have been affected due to the COVID-19 pandemic. The findings provide actionable considerations for C&T practitioners when implementing appropriate strategies during times of crisis, such as the COVID-19 outbreak.

Denim is one of the most popular casual apparel all over the globe due to a variety of available looks, comfort, and convenience. Comfort and performance properties of stretched denim fabrics depen...

The purpose of this qualitative case study research was to explore how elements of and barriers to authenticity impact the level of authenticity achieved in Regency reenactors’ gowns. Interviews with ten female Regency reenactors and participant observation were conducted. Participants displayed categorical differences in their commitment to historical knowledge and willingness (interpretive attitude) and ability (skill) to replicate primary historical sources. Overall, the results confirmed that reenactors negotiate their desire for authenticity with personal needs and limitations when creating reenactment dress but contradicted the idea that authenticity is a function of developing historical knowledge. Reenactors’ interpretive attitude, which was often influenced by skill level, was more influential than historical knowledge in pursuing and achieving authenticity. This research resulted in the revision and integration of The Historic Styles of Dress Design Considerations Model into the Authenticity Continuum, creating the Updated Authenticity Continuum, which may be used in future research reenactment and related topics.

The past 20 years have seen growth in exposure and academic outlets for design scholarship through new journals, special topics sessions and conferences, and PhD programs. Yet, there is a lack of strong published examples of design scholarship in textiles and apparel as designer scholars and administrators still struggle to understand how to conduct, document, and evaluate design scholarship. This issue, long overdue, looks at the current state of design research in our textile and apparel discipline and provides examples that begin to fill the gap in our shared understanding of a way forward.